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Compound of Interest

Compound Name: Ethyl 2-hydroxyisobutyrate

Cat. No.: B1328902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-hydroxyisobutyrate, a

versatile chemical compound. It includes a detailed list of its synonyms found in chemical

literature, a representative experimental protocol for its synthesis, and a general workflow for

chemical compound information retrieval. This document is intended to serve as a valuable

resource for professionals in research and development.

Chemical Identity and Synonyms
Ethyl 2-hydroxyisobutyrate is a clear, colorless liquid with a variety of applications, including

its use as a solvent for nitrocellulose and cellulose acetate, in organic synthesis, and in the

pharmaceutical industry.[1] Accurate identification of this compound in literature and databases

is crucial. The following table summarizes its various names and identifiers.
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Identifier Type Value Source

IUPAC Name
ethyl 2-hydroxy-2-

methylpropanoate
[2][3][4][5]

CAS Registry Number 80-55-7 [1][2][3][4][6]

Synonym
Ethyl 2-hydroxy-2-

methylpropionate
[3][4]

Synonym Ethyl 2-methyllactate [3][4]

Synonym Ethyl alpha-hydroxyisobutyrate [2][3][4][6]

Synonym
2-Hydroxyisobutyric acid ethyl

ester
[4]

Synonym 2-Methyllactic acid ethyl ester [3]

Systematic Name
Propanoic acid, 2-hydroxy-2-

methyl-, ethyl ester
[2][6]

Molecular Formula C6H12O3 [2][3][4]

InChI Key
GFUIDHWFLMPAGY-

UHFFFAOYSA-N
[3][6]

SMILES CCOC(=O)C(C)(C)O [3][5][6]

Experimental Protocol: Synthesis of Ethyl 2-
hydroxyisobutyrate
The following is a representative experimental protocol for the synthesis of Ethyl 2-
hydroxyisobutyrate via Fischer esterification of 2-hydroxyisobutyric acid with ethanol. This

method is commonly employed for the preparation of esters from carboxylic acids and alcohols.

2.1. Materials and Reagents

2-hydroxyisobutyric acid

Ethanol (absolute)
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Concentrated sulfuric acid

Dichloromethane

Anhydrous magnesium sulfate

Water

2.2. Procedure

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 5.0 g (48

mmol) of 2-hydroxyisobutyric acid in 100 mL of ethanol.[2]

Catalyst Addition: Carefully add 130 μL (2.4 mmol) of concentrated sulfuric acid to the

solution.[2]

Reflux: Heat the reaction mixture to reflux and maintain this temperature for 24 hours.[2]

Work-up:

After the reflux period, allow the mixture to cool to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.[2]

Dissolve the residue in 100 mL of water.[2]

Extract the aqueous solution with three 50 mL portions of dichloromethane.[2]

Drying and Isolation:

Combine the organic extracts and dry them over anhydrous magnesium sulfate.[2]

Filter the drying agent and concentrate the filtrate under reduced pressure to yield Ethyl 2-
hydroxyisobutyrate as a colorless, volatile liquid.[2]

2.3. Characterization

The synthesized product can be characterized using various spectroscopic methods, such as

Infrared (IR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy, to confirm
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its identity and purity.[2]

Workflow for Chemical Information Retrieval
The process of gathering comprehensive information about a chemical compound is a

systematic endeavor. The following diagram illustrates a general workflow for retrieving

chemical data, a process central to research and development in the chemical and

pharmaceutical sciences.
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Information Gathering

Data Analysis and Application

{Define Compound|Specify Name, CAS, or Structure}

{Search Databases|PubChem, SciFinder, Reaxys, etc.}

Input

{Literature Review|Journals, Patents, Theses}

Refine Search

{Extract Data|Synonyms, Properties, Spectra, Protocols}

Gather

{Synthesize Information|Compile into a comprehensive guide}

Organize

{Application|Research, Development, Safety Assessment}

Utilize

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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